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Compound of Interest

Compound Name: Calcimycin hemimagnesium

Cat. No.: B1628573

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcimycin, also known as A23187, is a potent ionophore antibiotic isolated from the bacterium
Streptomyces chartreusensis. It is widely utilized in research to increase intracellular
concentrations of divalent cations, primarily calcium (Ca?*) and magnesium (Mg?*), thereby
activating a multitude of cellular processes. This technical guide focuses on the
hemimagnesium salt of Calcimycin, a common commercially available form of this invaluable
research tool. We will delve into its precise chemical structure, summarize its key physical
properties, and provide insights into experimental methodologies and biological signaling
pathways.

Chemical Structure

Calcimycin hemimagnesium is a complex where one magnesium ion is coordinated by two
molecules of Calcimycin. Each Calcimycin molecule acts as a ligand, creating a lipophilic
complex that can readily traverse cellular membranes.

The systematic IUPAC name for Calcimycin hemimagnesium is magnesium bis(5-
(methylamino)-2-[[(2S,3R,5R,6S,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-ox0-1-(1H-pyrrol-2-yl)propan-
2-yl]-1,7-dioxaspiro[5.5]undecan-8-yllmethyl]-1,3-benzoxazole-4-carboxylate)[1].
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Table 1: Chemical Identifiers and Molecular Properties

Property Value Reference
Molecular Formula CssH72MgNeO12 [1][2]
Molecular Weight ~1069.5 g/mol [1][2]
CAS Number 72124-77-7 [1112]

Parent Compound

(Calcimycin)

CID 11957499

[1]

Component Compounds

Magnesium (CID 5462224),
Calcimycin (CID 11957499)

[1]

Physical Properties

The physical characteristics of Calcimycin hemimagnesium are crucial for its handling,

storage, and application in experimental settings.

Table 2: Summary of Physical Properties

Property Value Notes
Appearance White to off-white powder
] The melting point of the
) ) 189 - 190 °C (for free acid ) )
Melting Point hemimagnesium salt may
form) )
differ.
Soluble in DMSO, ethanol, Solubility in acetone is
Solubilit methanol, DMF, and methylene  reported as 5 mg/mL, resulting
olubili
Y chloride. Slightly soluble in in a clear, faintly yellow
water. solution.
UV Absorption Maxima (Amax) 230, 303, 371 nm In ethanol.

Storage Conditions

Store at -20°C, desiccated.

Solutions in DMSO can be
stored at -20°C forup to 3

months.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Calcimycin-hemimagnesium-salt
https://www.chembk.com/en/chem/CALCIUM%20IONOPHORE%20A23187%20HEMIMAGNESIUM%20SALT
https://pubchem.ncbi.nlm.nih.gov/compound/Calcimycin-hemimagnesium-salt
https://www.chembk.com/en/chem/CALCIUM%20IONOPHORE%20A23187%20HEMIMAGNESIUM%20SALT
https://pubchem.ncbi.nlm.nih.gov/compound/Calcimycin-hemimagnesium-salt
https://www.chembk.com/en/chem/CALCIUM%20IONOPHORE%20A23187%20HEMIMAGNESIUM%20SALT
https://pubchem.ncbi.nlm.nih.gov/compound/Calcimycin-hemimagnesium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/Calcimycin-hemimagnesium-salt
https://www.benchchem.com/product/b1628573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the characterization of Calcimycin hemimagnesium are
essential for quality control and research reproducibility. While specific, detailed protocols for
this exact salt are not readily available in the public domain, standard methodologies for

determining the physical properties of chemical compounds are applicable.

Solubility Determination

A common method to determine the solubility of a compound like Calcimycin

hemimagnesium is the shake-flask method.
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Preparation

Weigh excess
Calcimycin hemimagnesium

l

Add to a known
volume of solvent

Equilibration

Agitate at a constant
temperature (e.g., 24-48h)

Separation

Centrifuge or filter
to remove undissolved solid

Analysis

Quantify the concentration
of the supernatant
(e.g., by HPLC-UV)

Pack dry powder into
a capillary tube

'

Place in melting
point apparatus

'

Heat at a controlled
rate (e.g., 1-2 °C/min)

l

Record the temperature range
from the first sign of melting
to complete liquefaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties-of-calcimycin-hemimagnesium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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